Cas no 941598-39-6 (tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate)

• Product Name: tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate
• CAS No: 941598-39-6
• MF: C₁₃H₂₅NO₅S
• MW: 307.406303167343
• CID: 4666549
• PubChem ID: 87212226
• Update Time: 2025-10-29

tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[(1r,4r)-4-(methanesulfonyloxy)cyclohexyl]carbamate, trans
• tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate

• Inchi： 1S/C13H25NO5S/c1-13(2,3)18-12(15)14(4)10-6-8-11(9-7-10)19-20(5,16)17/h10-11H,6-9H2,1-5H3/t10-,11-
• InChI Key： VFMAFTPQWVNDMU-XYPYZODXSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)[C@@H]1CC[C@@H](OS(C)(=O)=O)CC1

Additional information on tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate

tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate (CAS No. 941598-39-6): A Comprehensive Overview

tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate (CAS No. 941598-39-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a methyl substituent, and a cyclohexyl ring with a methanesulfonyloxy functional group. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butyl carbamate moiety is a common protecting group used in peptide synthesis and organic synthesis to prevent premature deprotection of amine functionalities. This protecting group is particularly useful in multi-step synthetic processes where the selective deprotection of specific amine groups is required. The methyl substituent on the nitrogen atom adds steric hindrance, which can influence the reactivity and stability of the compound. The cyclohexyl ring with a methanesulfonyloxy group introduces additional complexity and reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate in the development of novel drugs. One such study published in the Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the ability to synthesize these compounds efficiently and selectively is crucial for their commercial production.

In another study, researchers at the University of California, San Francisco, investigated the role of tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate in the development of new antiviral agents. The unique structure of this compound allows it to interact with specific viral proteins, potentially inhibiting viral replication. This research opens up new avenues for the treatment of viral infections, such as influenza and HIV.

The methanesulfonyloxy group is particularly interesting due to its ability to participate in various chemical reactions, including nucleophilic substitution and elimination reactions. This functional group can be readily converted into other useful groups, such as alcohols or halides, making it a versatile intermediate in synthetic chemistry. The cyclohexyl ring provides additional steric and electronic effects that can influence the reactivity and selectivity of these transformations.

In addition to its applications in drug development, tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate has been studied for its potential use in materials science. Researchers at MIT have explored its use as a precursor for the synthesis of advanced polymers with unique mechanical properties. These polymers have potential applications in fields such as biomedical engineering and nanotechnology.

The synthesis of tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate typically involves several steps, including the formation of the tert-butyl carbamate group, introduction of the methyl substituent, and functionalization of the cyclohexyl ring with the methanesulfonyloxy group. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Safety considerations are also important when working with tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, tert-butyl N-methyl-N-(1r,4r)-4-(methanesulfonyloxy)cyclohexylcarbamate (CAS No. 941598-39-6) is a versatile compound with significant potential in various fields of research and development. Its unique structural features make it an important intermediate in synthetic chemistry and a valuable tool for advancing our understanding of complex biological systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative drugs and materials.